95-81-8

2-Chloro-5-methylaniline

In Stock

• CAS RN:
• 95-81-8

• Formula:
• C7H8ClN

• InChI:
• InChI=1S/C7H8ClN/c1-5-2-3-6(8)7(9)4-5/h2-4H,9H2,1H3

• InChIKey:
• HPSCXFOQUFPEPE-UHFFFAOYSA-N

• 2-Chloro-5-methylaniline is a useful research compound. Its molecular formula is C7H8ClN and its molecular weight is 141.6 g/mol. The purity is usually 95%.

2-Benzoyl-3-(pyridin-2-ylamino)-acrylonitrile

• CAS RN:
• 84095-81-8

• Formula:
• C15H11N3O

• InChI:
• InChI=1S/C15H11N3O/c16-10-13(11-18-14-8-4-5-9-17-14)15(19)12-6-2-1-3-7-12/h1-9,11H,(H,17,18)/b13-11+

• InChIKey:
• IXLWVTYASHXPRT-ACCUITESSA-N

• 2-Benzoyl-3-(pyridin-2-ylamino)-acrylonitrile is a useful research compound. Its molecular formula is C15H11N3O and its molecular weight is 249.27 g/mol. The purity is usually 95%.

4-(5-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid

In Stock

• CAS RN:
• 18595-81-8

• Formula:
• C12H12N2O4

• InChI:
• InChI=1S/C12H12N2O4/c13-7-3-4-8-9(6-7)12(18)14(11(8)17)5-1-2-10(15)16/h3-4,6H,1-2,5,13H2,(H,15,16)

• InChIKey:
• ABBOMDQYPRXKSK-UHFFFAOYSA-N

• 4-(5-Amino-1,3-dioxo-1,3-dihydro-isoindol-2-yl)-butyric acid is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.23 g/mol. The purity is usually 95%.

1-Aminopiperidine-2,6-dicarbonitrile

• CAS RN:
• 13195-81-8

• Formula:
• C7H10N4

• InChI:
• InChI=1S/C7H10N4/c8-4-6-2-1-3-7(5-9)11(6)10/h6-7H,1-3,10H2

• InChIKey:
• OYECZSBABBKRBR-UHFFFAOYSA-N

• 1-Aminopiperidine-2,6-dicarbonitrile, also known as 1-Aminopiperidine-2,6-dicarbonitrile, is a useful research compound. Its molecular formula is C7H10N4 and its molecular weight is 150.18 g/mol. The purity is usually 95%.

2-Morpholin-4-ylpropanoic acid

Usually In Stock

• CAS RN:
• 89895-81-8

• Formula:
• C7H13NO3

• InChI:
• InChI=1S/C7H13NO3/c1-6(7(9)10)8-2-4-11-5-3-8/h6H,2-5H2,1H3,(H,9,10)

• InChIKey:
• WEJKUVSYIGOBAR-UHFFFAOYSA-N

• 2-Morpholin-4-ylpropanoic acid is a useful research compound. Its molecular formula is C7H13NO3 and its molecular weight is 159.18 g/mol. The purity is usually 95%.

Aluminum monochloride

• CAS RN:
• 13595-81-8

• Formula:
• AlCl

• InChI:
• InChI=1S/Al.ClH/h;1H/q+1;/p-1

• InChIKey:
• IZMHKHHRLNWLMK-UHFFFAOYSA-M

• Chloridoaluminium is an aluminium coordination entity.

1-(3-Bromo-propyl)-1H-indazole

• CAS RN:
• 372195-81-8

• Formula:
• C10H11BrN2

• InChI:
• InChI=1S/C10H11BrN2/c11-6-3-7-13-10-5-2-1-4-9(10)8-12-13/h1-2,4-5,8H,3,6-7H2

• InChIKey:
• NIUZYILIQLBYPN-UHFFFAOYSA-N

• 1-(3-Bromo-propyl)-1H-indazole is a useful research compound. Its molecular formula is C10H11BrN2 and its molecular weight is 239.11 g/mol. The purity is usually 95%.

6-(2-Chlorophenyl)benzo[d]thiazol-2-amine

In Stock

• CAS RN:
• 791595-81-8

• Formula:
• C13H9ClN2S

• InChI:
• InChI=1S/C13H9ClN2S/c14-10-4-2-1-3-9(10)8-5-6-11-12(7-8)17-13(15)16-11/h1-7H,(H2,15,16)

• InChIKey:
• MVPYWLSQKSQQRP-UHFFFAOYSA-N

• 6-(2-Chlorophenyl)benzo[d]thiazol-2-amine is a useful research compound. Its molecular formula is C13H9ClN2S and its molecular weight is 260.74 g/mol. The purity is usually 95%.

1-(3-(1H-imidazol-1-yl)propyl)-3-(4-(difluoromethoxy)phenyl)thiourea

In Stock

• CAS RN:
• 398995-81-8

• Formula:
• C14H16F2N4OS

• InChI:
• InChI=1S/C14H16F2N4OS/c15-13(16)21-12-4-2-11(3-5-12)19-14(22)18-6-1-8-20-9-7-17-10-20/h2-5,7,9-10,13H,1,6,8H2,(H2,18,19,22)

• InChIKey:
• YVXCILCJEHRSJI-UHFFFAOYSA-N

• 1-(3-(1H-imidazol-1-yl)propyl)-3-(4-(difluoromethoxy)phenyl)thiourea is a useful research compound. Its molecular formula is C14H16F2N4OS and its molecular weight is 326.37. The purity is usually 95%.

N-[4-(Hydroxymethyl)-2-cyclopenten-1-yl]butanamide

• CAS RN:
• 199395-81-8

• Formula:
• C10H17NO2

• InChI:
• InChI=1S/C10H17NO2/c1-2-3-10(13)11-9-5-4-8(6-9)7-12/h4-5,8-9,12H,2-3,6-7H2,1H3,(H,11,13)

• InChIKey:
• PVRSHAUROLANIJ-UHFFFAOYSA-N

• N-[4-(Hydroxymethyl)-2-cyclopenten-1-yl]butanamide, also known as N-[4-(Hydroxymethyl)-2-cyclopenten-1-yl]butanamide, is a useful research compound. Its molecular formula is C10H17NO2 and its molecular weight is 183.25 g/mol. The purity is usually 95%.

N-(2-(6-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide

In Stock

• CAS RN:
• 872995-81-8

• Formula:
• C24H20ClF3N6O3S

• InChI:
• InChI=1S/C24H20ClF3N6O3S/c1-37-16-5-2-14(3-6-16)23(36)29-11-10-20-32-31-19-8-9-22(33-34(19)20)38-13-21(35)30-18-12-15(24(26,27)28)4-7-17(18)25/h2-9,12H,10-11,13H2,1H3,(H,29,36)(H,30,35)

• InChIKey:
• IHRINWSZDPFBJS-UHFFFAOYSA-N

• N-(2-(6-((2-((2-chloro-5-(trifluoromethyl)phenyl)amino)-2-oxoethyl)thio)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)ethyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C24H20ClF3N6O3S and its molecular weight is 564.97. The purity is usually 95%.

N-{2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-(trifluoromethyl)benzamide

In Stock

• CAS RN:
• 893995-81-8

• Formula:
• C21H19F3N2O2S

• InChI:
• InChI=1S/C21H19F3N2O2S/c1-13-18(29-20(26-13)14-6-8-17(28-2)9-7-14)10-11-25-19(27)15-4-3-5-16(12-15)21(22,23)24/h3-9,12H,10-11H2,1-2H3,(H,25,27)

• InChIKey:
• QEKIMDTUNPWPBU-UHFFFAOYSA-N

• N-{2-[2-(4-methoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C21H19F3N2O2S and its molecular weight is 420.45. The purity is usually 95%.

6-(3-Fluorophenyl)nicotinaldehyde

In Stock

• CAS RN:
• 898795-81-8

• Formula:
• C12H8FNO

• InChI:
• InChI=1S/C12H8FNO/c13-11-3-1-2-10(6-11)12-5-4-9(8-15)7-14-12/h1-8H

• InChIKey:
• NYXTZOPVKQNRIS-UHFFFAOYSA-N

• 6-(3-Fluorophenyl)nicotinaldehyde is a useful research compound. Its molecular formula is C12H8FNO and its molecular weight is 201.2 g/mol. The purity is usually 95%.

1-Hydroxyvaldecoxib

In Stock

• CAS RN:
• 181695-81-8

• Formula:
• C16H14N2O4S

• InChI:
• InChI=1S/C16H14N2O4S/c17-23(20,21)13-8-6-11(7-9-13)15-14(10-19)22-18-16(15)12-4-2-1-3-5-12/h1-9,19H,10H2,(H2,17,20,21)

• InChIKey:
• UJSFKTUZOASIPA-UHFFFAOYSA-N

• 1-Hydroxyvaldecoxib, also known as 1-Hydroxyvaldecoxib, is a useful research compound. Its molecular formula is C16H14N2O4S and its molecular weight is 330.4 g/mol. The purity is usually 95%.

(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-1-[2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-3-phenylpropanoyl]amino]-4-methylpentanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]acetyl]pyrrolidine-2-carbonyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]propanoyl]amino]-4-methylpentanoyl]amino]-3-methylbutanoic acid

Usually In Stock

• CAS RN:
• 160295-81-8

• Formula:
• C53H79N13O10

• InChI:
• InChI=1S/C53H79N13O10/c1-29(2)23-39(63-46(69)36(54)25-33-15-9-8-10-16-33)49(72)64-41(26-34-27-58-37-18-12-11-17-35(34)37)47(70)59-28-43(67)66-22-14-20-42(66)51(74)61-38(19-13-21-57-53(55)56)48(71)60-32(7)45(68)62-40(24-30(3)4)50(73)65-44(31(5)6)52(75)76/h8-12,15-18,27,29-32,36,38-42,44,58H,13-14,19-26,28,54H2,1-7H3,(H,59,70)(H,60,71)(H,61,74)(H,62,68)(H,63,69)(H,64,72)(H,65,73)(H,75,76)(H4,55,56,57)/t32-,36-,38-,39-,40-,41-,42-,44-/m0/s1

• InChIKey:
• PQGCYSRGXCORLN-RJXLGPPMSA-N

• Melanoma-associated antigen 3;  MAGE-3

rac-2-{2-[(3R,4S)-3-amino-4-phenylpyrrolidin-1-yl]-2-oxoethyl}-1lambda6,2-thiazinane-1,1-dione hydrochloride

In Stock

• CAS RN:
• 2418595-81-8

• Formula:
• C16H24ClN3O3S

• Rac-2-{2-[(3R,4S)-3-amino-4-phenylpyrrolidin-1-yl]-2-oxoethyl}-1lambda6,2-thiazinane-1,1-dione hydrochloride is a useful research compound. Its molecular formula is C16H24ClN3O3S and its molecular weight is 373.9. The purity is usually 95%.

5-[3-(9H-Fluoren-9-ylmethoxycarbonylamino)propyl]-1,2-oxazole-3-carboxylic acid

In Stock

• CAS RN:
• 2353595-81-8

• Formula:
• C22H20N2O5

• InChI:
• InChI=1S/C22H20N2O5/c25-21(26)20-12-14(29-24-20)6-5-11-23-22(27)28-13-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,12,19H,5-6,11,13H2,(H,23,27)(H,25,26)

• InChIKey:
• CMZYXCDZPGPUAK-UHFFFAOYSA-N

• 5-[3-(9H-Fluoren-9-ylmethoxycarbonylamino)propyl]-1,2-oxazole-3-carboxylic acid is a useful research compound. Its molecular formula is C22H20N2O5 and its molecular weight is 392.411. The purity is usually 95%.

1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-amine

In Stock

• CAS RN:
• 1247195-81-8

• Formula:
• C8H9N5

• InChI:
• InChI=1S/C8H9N5/c1-6-2-3-8(12-11-6)13-7(9)4-5-10-13/h2-5H,9H2,1H3

• InChIKey:
• WNWOBXDGYYGREA-UHFFFAOYSA-N

• 1-(6-methylpyridazin-3-yl)-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C8H9N5 and its molecular weight is 175.19 g/mol. The purity is usually 95%.

N-[1-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N,1-dimethylpyrazole-4-carboxamide

Usually In Stock

• CAS RN:
• 2379995-81-8

• Formula:
• C18H22N8O

• InChI:
• InChI=1S/C18H22N8O/c1-23-9-13(8-19-23)18(27)24(2)14-10-25(11-14)16-7-6-15-20-21-17(26(15)22-16)12-4-3-5-12/h6-9,12,14H,3-5,10-11H2,1-2H3

• InChIKey:
• BMXJJYPRFWZJDY-UHFFFAOYSA-N

• N-[1-(3-Cyclobutyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]-N,1-dimethylpyrazole-4-carboxamide is a useful research compound. Its molecular formula is C18H22N8O and its molecular weight is 366.429. The purity is usually 95%.

N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)thiophene-2-carboxamide

In Stock

• CAS RN:
• 1019095-81-8

• Formula:
• C20H18N4O2S2

• InChI:
• InChI=1S/C20H18N4O2S2/c1-3-26-15-8-6-14(7-9-15)16-12-28-20(21-16)24-18(11-13(2)23-24)22-19(25)17-5-4-10-27-17/h4-12H,3H2,1-2H3,(H,22,25)

• InChIKey:
• MTNJJAKDIBJYNK-UHFFFAOYSA-N

• N-(1-(4-(4-ethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C20H18N4O2S2 and its molecular weight is 410.5 g/mol. The purity is usually 95%.

2-Morpholin-4-yl-propionic acid hydrochloride

• CAS RN:
• 161907-45-5; 237427-96-2; 89895-81-8

• Formula:
• C7H14ClNO3

• InChI:
• InChI=1S/C7H13NO3.ClH/c1-6(7(9)10)8-2-4-11-5-3-8;/h6H,2-5H2,1H3,(H,9,10);1H

• InChIKey:
• ZKEGDUIFZVBHQV-UHFFFAOYSA-N

• 2-Morpholin-4-yl-propionic acid hydrochloride is a useful research compound. Its molecular formula is C7H14ClNO3 and its molecular weight is 195.64. The purity is usually 95%.